3-(3-Pyridinyl)-1-(4-pyridinyl)-2-propen-1-one
3-(3-Pyridinyl)-1-(4-pyridinyl)-2-propen-1-one
3PO is a PFKFB3 (6-phosphofructo-2-kinase/fructose-2,6-bisphosphatase) inhibitor. 3PO reduces glycolytic flux and suppresses glucose uptake. 3PO may be useful agents in combination with other drugs that inhibit cancer cell proliferation. PFKFB3 inhibitors suppress glucose uptake, which in turn causes an increase in autophagy. The addition of selective inhibitors of autophagy to 3PO and its more potent derivatives may prove useful as rational combinations for the treatment of cancer.
Brand Name:
Vulcanchem
CAS No.:
13309-08-5
VCID:
VC0001394
InChI:
InChI=1S/C13H10N2O/c16-13(12-5-8-14-9-6-12)4-3-11-2-1-7-15-10-11/h1-10H/b4-3+
SMILES:
C1=CC(=CN=C1)C=CC(=O)C2=CC=NC=C2
Molecular Formula:
C13H10N2O
Molecular Weight:
210.23 g/mol
3-(3-Pyridinyl)-1-(4-pyridinyl)-2-propen-1-one
CAS No.: 13309-08-5
Inhibitors
VCID: VC0001394
Molecular Formula: C13H10N2O
Molecular Weight: 210.23 g/mol
| CAS No. | 13309-08-5 |
|---|---|
| Product Name | 3-(3-Pyridinyl)-1-(4-pyridinyl)-2-propen-1-one |
| Molecular Formula | C13H10N2O |
| Molecular Weight | 210.23 g/mol |
| IUPAC Name | (E)-3-pyridin-3-yl-1-pyridin-4-ylprop-2-en-1-one |
| Standard InChI | InChI=1S/C13H10N2O/c16-13(12-5-8-14-9-6-12)4-3-11-2-1-7-15-10-11/h1-10H/b4-3+ |
| Standard InChIKey | UOWGYMNWMDNSTL-ONEGZZNKSA-N |
| Isomeric SMILES | C1=CC(=CN=C1)/C=C/C(=O)C2=CC=NC=C2 |
| SMILES | C1=CC(=CN=C1)C=CC(=O)C2=CC=NC=C2 |
| Canonical SMILES | C1=CC(=CN=C1)C=CC(=O)C2=CC=NC=C2 |
| Appearance | Solid powder |
| Description | 3PO is a PFKFB3 (6-phosphofructo-2-kinase/fructose-2,6-bisphosphatase) inhibitor. 3PO reduces glycolytic flux and suppresses glucose uptake. 3PO may be useful agents in combination with other drugs that inhibit cancer cell proliferation. PFKFB3 inhibitors suppress glucose uptake, which in turn causes an increase in autophagy. The addition of selective inhibitors of autophagy to 3PO and its more potent derivatives may prove useful as rational combinations for the treatment of cancer. |
| Synonyms | 3-(3-pyridinyl)-1-(4-pyridinyl)-2-propen-1-one 3PO compound |
| PubChem Compound | 5720233 |
| Last Modified | Nov 11 2021 |
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